Cas no 1805329-50-3 (2-Amino-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine)
2-Amino-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine
-
- Inchi: 1S/C6H5F3N2O/c7-2-1-3(12)11-6(10)4(2)5(8)9/h1,5H,(H3,10,11,12)
- InChI Key: OPNNFRLGLSSDIH-UHFFFAOYSA-N
- SMILES: FC1=CC(NC(=C1C(F)F)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 283
- XLogP3: -0.3
- Topological Polar Surface Area: 55.1
2-Amino-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024005181-500mg |
2-Amino-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine |
1805329-50-3 | 97% | 500mg |
$1,019.20 | 2022-04-01 | |
| Alichem | A024005181-1g |
2-Amino-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine |
1805329-50-3 | 97% | 1g |
$1,848.00 | 2022-04-01 |
2-Amino-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine Related Literature
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-Amino-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine
Introduction to 2-Amino-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine (CAS No. 1805329-50-3)
2-Amino-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine, identified by its CAS number 1805329-50-3, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and pharmacological potential. The structural features of this molecule, particularly its functional groups such as the amino group, difluoromethyl substituent, fluoro atom, and hydroxyl group, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.
The synthesis and characterization of 2-Amino-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine have been extensively studied due to its promising applications in the design of novel therapeutic agents. The presence of multiple fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the hydroxyl and amino groups provide opportunities for further chemical modifications, allowing researchers to tailor the compound’s biological activity for specific therapeutic targets.
In recent years, there has been a growing interest in fluorinated pyridines as key structural motifs in pharmaceuticals. The fluorine atoms can influence the electronic properties of the molecule, leading to improved binding affinity and selectivity when interacting with biological targets. For instance, studies have shown that fluorinated pyridines can enhance the potency of kinase inhibitors, which are widely used in the treatment of cancer and other chronic diseases. The compound 2-Amino-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine is being explored as a potential intermediate in the synthesis of such inhibitors.
One of the most compelling aspects of this compound is its potential application in the development of antiviral agents. The structural framework of 2-Amino-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine shares similarities with known viral protease inhibitors, which are crucial for combating viral infections such as HIV and hepatitis C. Researchers have hypothesized that modifications to this scaffold could yield novel compounds with enhanced antiviral activity. Preliminary computational studies suggest that the introduction of additional functional groups could further optimize its interactions with viral enzymes.
The role of difluoromethyl groups in medicinal chemistry cannot be overstated. These groups are known to improve drug-like properties such as bioavailability and metabolic stability. In 2-Amino-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine, the difluoromethyl substituent is strategically positioned to influence the electronic distribution across the molecule, potentially enhancing its binding affinity to biological targets. This feature makes it an attractive candidate for further investigation in drug discovery programs.
Recent advances in synthetic methodologies have enabled more efficient production of complex heterocyclic compounds like 2-Amino-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine. Techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the synthesis process, allowing for rapid exploration of structural variations. These advancements have opened new avenues for exploring the pharmacological potential of this compound and its derivatives.
The hydroxyl group in 2-Amino-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine provides a site for further functionalization, enabling researchers to explore a wide range of chemical modifications. For example, etherification or esterification reactions could be employed to introduce additional functional groups that might enhance solubility or target specificity. Such modifications are often critical in optimizing lead compounds for clinical development.
Another area of interest is the use of fluoro-pyridines as probes in biochemical assays. The unique electronic properties of fluorinated pyridines make them useful tools for studying enzyme mechanisms and identifying new therapeutic targets. Researchers have utilized derivatives of this compound to investigate enzyme-substrate interactions and develop high-throughput screening assays for drug discovery.
The growing body of evidence supporting the therapeutic potential of fluorinated pyridines has spurred interest from both academic and industrial researchers. Companies specializing in pharmaceutical chemistry are actively exploring novel derivatives of 2-Amino-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine with the aim of identifying new drug candidates. Collaborative efforts between academia and industry are expected to accelerate progress in this field.
In conclusion, 2-Amino-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine (CAS No. 1805329-50-3) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and functional groups make it a valuable intermediate in drug discovery programs targeting various diseases, including cancer and viral infections. With ongoing advancements in synthetic chemistry and computational modeling, this compound is poised to play a significant role in the development of next-generation therapeutics.
1805329-50-3 (2-Amino-3-(difluoromethyl)-4-fluoro-6-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)